Cas no 1329840-53-0 (Benoxaprofen-13C,d3)

• Product Name: Benoxaprofen-13C,d3
• CAS No: 1329840-53-0
• MF: C₁₆H₁₂ClNO₃
• MW: 305.735523223877
• CID: 1065404
• PubChem ID: 71313659
• Update Time: 2025-09-27

Benoxaprofen-13C,d3 Chemical and Physical Properties

Names and Identifiers

• Benoxaprofen-13C,d3
• 2-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-3,3,3-trideuteriopropanoic acid
• Coxigon-13C,d3
• dl-Benoxaprofen-13C,d3
• Opren-13C,d3
• Oraflex-13C,d3
• Uniprofen-13C,d3
• 1329840-53-0
• 2-[2-(4-Chlorophenyl)-1,3-benzoxazol-5-yl](3-~13~C,3,3,3-~2~H_3_)propanoic acid
• 2-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-3,3,3-trideuterio(313C)propanoic acid
• DTXSID20747086

• Inchi： 1S/C16H12ClNO3/c1-9(16(19)20)11-4-7-14-13(8-11)18-15(21-14)10-2-5-12(17)6-3-10/h2-9H,1H3,(H,19,20)/i1+1D3
• InChI Key： MITFXPHMIHQXPI-KQORAOOSSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=C(C=CC(=C2)C(C(=O)O)[13C]([2H])([2H])[2H])O1

Computed Properties

• Exact Mass: 305.07300
• Monoisotopic Mass: 305.0727560g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 175-178°C
• PSA: 63.33000
• LogP: 4.33630

Additional information on Benoxaprofen-13C,d3

Comprehensive Analysis of Benoxaprofen-13C,d3 (CAS No. 1329840-53-0): Applications and Research Insights

Benoxaprofen-13C,d3, a stable isotope-labeled analog of the nonsteroidal anti-inflammatory drug (NSAID) Benoxaprofen, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1329840-53-0, this compound is widely utilized as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry) workflows. Its isotopic labeling (13C and d3) ensures minimal interference with native analytes, making it indispensable for quantitative bioanalysis and drug metabolism studies.

The growing demand for isotope-labeled compounds in precision medicine and pharmacokinetics has positioned Benoxaprofen-13C,d3 as a critical tool. Researchers leverage its properties to investigate drug-drug interactions, metabolic pathways, and bioavailability. Recent studies highlight its role in optimizing analytical method validation, addressing challenges like matrix effects and ion suppression in complex biological samples.

In the context of personalized therapeutics, Benoxaprofen-13C,d3 aligns with trends in targeted metabolomics. Its application extends to biomarker discovery, particularly in inflammatory and pain management research. The compound’s stability under varying pH and temperature conditions further enhances its utility in longitudinal studies.

From an SEO perspective, queries such as "Benoxaprofen-13C,d3 synthesis", "CAS 1329840-53-0 uses", and "isotope-labeled NSAIDs" reflect user interest in its technical specifications. This article addresses these search intents by detailing its synthetic routes (e.g., 13C-enriched precursors), regulatory compliance (non-hazardous classification), and comparative advantages over unlabeled Benoxaprofen.

Emerging discussions on green chemistry also spotlight Benoxaprofen-13C,d3 as a case study for sustainable isotopic labeling. Innovations in catalytic deuteration and microwave-assisted synthesis reduce solvent waste, resonating with environmentally conscious research practices.

In summary, Benoxaprofen-13C,d3 (CAS 1329840-53-0) exemplifies the synergy between analytical precision and biomedical innovation. Its versatility in drug development pipelines ensures continued relevance, while advancements in isotope chemistry promise broader applications in translational research.